![molecular formula C16H19N7O2 B2752860 N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide CAS No. 2034350-46-2](/img/structure/B2752860.png)
N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide
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Overview
Description
This compound is a derivative of imidazo[1,2-a]pyridine, which is a type of heterocyclic compound . It also contains a triazine ring, which is another type of heterocyclic compound. The presence of the dimethylamino group suggests that this compound might have basic properties .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of multiple rings .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The presence of the dimethylamino group might make it a good nucleophile, meaning it could donate a pair of electrons to form a new bond .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and its reactivity with other chemicals .Scientific Research Applications
Biochemical Interactions and Potential Therapeutic Uses
Compounds with similar structures, such as heterocyclic amines and their derivatives, are extensively studied for their interactions with biological molecules and potential therapeutic applications. For example, research on heterocyclic amines like those found in cooked meats has provided insights into the metabolic pathways and potential carcinogenic effects of these compounds in humans (Ushiyama et al., 1991; Turteltaub et al., 1999). These studies have implications for understanding the risk factors associated with dietary choices and developing strategies to mitigate exposure to potential carcinogens.
Pharmacokinetics and Drug Development
The pharmacokinetics and metabolism of drugs are critical aspects of pharmaceutical research. Studies on compounds like N-methyl and S-methyl 11C-labeled 6-methylthio-2-(4'-N,N-dimethylamino)phenylimidazo[1,2-a]pyridines have explored their use in imaging beta-amyloid plaques in Alzheimer's disease, showcasing the application of such compounds in developing diagnostic tools and therapeutic agents (Cai et al., 2008).
Environmental and Occupational Health
Research on environmental and occupational exposure to chemicals, including pesticides and industrial compounds, often involves the study of metabolites and their effects on human health. For instance, studies on the exposure to pirimicarb, a pesticide, have identified specific metabolites in human urine, highlighting the importance of monitoring and evaluating the health risks associated with chemical exposure (Hardt et al., 1999).
Mechanism of Action
Target of Action
It is known that similar compounds, such as 4-dimethylaminopyridine (dmap), are widely used as nucleophilic catalysts . They are involved in a variety of reactions such as esterifications with anhydrides, the Baylis-Hillman reaction, hydrosilylations, tritylation, the Steglich rearrangement, Staudinger synthesis of β-lactams, and many more .
Mode of Action
In the second step, the alcohol adds to the acetylpyridinium, and elimination of pyridine forms an ester .
Biochemical Pathways
It is known that similar compounds, such as carboxamides, play a leading role in the synthesis of bioactive products with anticancer, antifungal, and antibacterial properties . They are also involved in the synthesis of peptides and lactams .
Pharmacokinetics
It is known that similar compounds, such as carboxamides, are a substantial part of organic and medicinal chemistry due to their utility in synthesizing peptides, lactams, and more than 25% of familiar drugs .
Result of Action
It is known that similar compounds, such as carboxamides, play a leading role in the synthesis of bioactive products with anticancer, antifungal, and antibacterial properties .
Action Environment
It is known that the protonation degree of similar compounds, such as 4-(dimethylamino)pyridine (dmap), can be significantly impacted by temperature .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-2-methylimidazo[1,2-a]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N7O2/c1-10-13(23-8-6-5-7-12(23)18-10)14(24)17-9-11-19-15(22(2)3)21-16(20-11)25-4/h5-8H,9H2,1-4H3,(H,17,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGSHUYSGNFWEGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=CC=CC2=N1)C(=O)NCC3=NC(=NC(=N3)OC)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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